Cas no 2229324-51-8 (tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate
• CAS No: 2229324-51-8
• MF: C₁₃H₁₇N₃O₅
• MW: 295.291183233261
• CID: 6299572
• PubChem ID: 165736969
• Update Time: 2025-06-08

tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate
• 2229324-51-8
• tert-butyl N-methyl-N-[1-(5-nitropyridin-2-yl)-2-oxoethyl]carbamate
• EN300-1883342

• Inchi： 1S/C13H17N3O5/c1-13(2,3)21-12(18)15(4)11(8-17)10-6-5-9(7-14-10)16(19)20/h5-8,11H,1-4H3
• InChI Key： SNKZYSFSEFDUDR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.11682065g/mol
• Monoisotopic Mass: 295.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate

tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2229324-51-8): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2229324-51-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for pharmaceutical development. The N-methyl and N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate moieties contribute to its specific binding properties and biological activity. The presence of the 5-nitropyridin-2-yl group is particularly noteworthy, as it is known to exhibit potent pharmacological effects, including anti-inflammatory and anti-cancer properties.

Recent research has focused on the synthesis and characterization of tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate. A study published in the Journal of Medicinal Chemistry in 2023 reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of microwave-assisted synthesis and column chromatography to achieve high-purity samples, which were then characterized using advanced spectroscopic techniques such as NMR and mass spectrometry.

The biological evaluation of tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate has revealed promising results. In vitro assays have shown that the compound exhibits potent inhibitory activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Furthermore, studies have explored the anti-inflammatory properties of tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate. In a murine model of inflammatory bowel disease (IBD), the compound was found to significantly reduce inflammation and improve intestinal barrier function. These findings suggest that tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic profile of tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate has also been investigated. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for developing effective oral formulations for therapeutic use.

In addition to its potential therapeutic applications, tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying new drug targets.

The safety profile of tert-butyl N-methyl-N-1-(5-nitropyridin-2-yl)-2-oxoethylcarbamate is another critical aspect that has been evaluated. Toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-methyl-N-1-(5-nitropyridin-2-y l)-2-o xoet h ylca rbamate (CAS No. 2 093 4 - 8) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.